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Compound of Interest

Compound Name: Allyl butyrate

Cat. No.: B1265518 Get Quote

Abstract: This technical guide provides a comprehensive overview of Allyl Butyrate (CAS

2051-78-7), an aliphatic allyl ester widely utilized in the flavor and fragrance industries. The

document details its chemical and physical properties, established synthesis and analytical

methodologies, key applications, and critical toxicological and safety data. All quantitative

information is presented in structured tables for clarity. The guide includes detailed

experimental protocols and visual diagrams of chemical processes and metabolic pathways to

support researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction
Allyl butyrate, also known as prop-2-enyl butanoate, is an organic ester with the chemical

formula C₇H₁₂O₂.[1] It is recognized for its potent and complex fruity aroma, often described as

reminiscent of pineapple, apricot, and peach.[1][2] This distinct organoleptic profile has

established allyl butyrate as a significant component in the formulation of artificial flavors and

fragrances for a wide array of consumer products, including foods, beverages, cosmetics, and

air fresheners.[1][3]

From a chemical standpoint, it is classified as a fatty acid ester, derived from the condensation

of butyric acid and allyl alcohol.[4][5] While its primary commercial use is tied to its sensory

properties, its chemical structure, featuring a reactive allyl group, also makes it a viable

intermediate in various organic syntheses.[1] This guide serves as a technical resource,

consolidating critical data on its synthesis, analysis, and biological profile to aid in research and

development activities.
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Chemical and Physical Properties
The fundamental properties of allyl butyrate are summarized below. These data are critical for

its handling, application, and analysis.

Table 2.1: Chemical Identifiers and Formula

Identifier Value Reference

CAS Number 2051-78-7 [4][6]

EC Number 218-129-8 [4]

FEMA Number 2021 [2][4]

JECFA Number 2 [4]

Molecular Formula C₇H₁₂O₂ [1][6]

Molecular Weight 128.17 g/mol [1][4]

Canonical SMILES CCCC(=O)OCC=C [6]

| InChI Key | RMZIOVJHUJAAEY-UHFFFAOYSA-N | |

Table 2.2: Physical and Chemical Properties
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Property Value Reference

Appearance Colorless clear liquid [2]

Boiling Point 142-143 °C (at 760 mmHg) [4][6]

44-45 °C (at 15 mmHg) [1]

Melting Point -80 °C [4][6]

Density 0.897 - 0.902 g/mL (at 25 °C) [2][4]

Refractive Index 1.412 - 1.418 (at 20 °C) [2][4]

Flash Point 42 °C / 107.6 °F (closed cup)

Solubility in Water 1.233 g/L (at 25 °C) [1]

Solubility (Other) Soluble in ethanol and oils [1][4]

| LogP (Octanol/Water)| 2.2 |[1] |

Synthesis and Manufacturing
Allyl butyrate is produced synthetically for commercial use. The most prevalent industrial

method is the Fischer-Speier esterification, though modern enzymatic and catalytic methods

are also employed.[1]

Fischer-Speier Esterification
This classic method involves the acid-catalyzed reaction between butyric acid and allyl alcohol.

[1] The reaction is reversible and driven towards the product side by removing water as it

forms.[7] Typical acid catalysts include sulfuric acid.[1] Reaction temperatures generally range

from 60-110°C.[1]
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Reactants

Process

Products

Butyric Acid Reaction Vessel

Allyl Alcohol

Crude Allyl Butyrate

Water (byproduct)

Purification
(e.g., Distillation)

Allyl Butyrate (≥98%)

Acid Catalyst
(e.g., H₂SO₄)

Heat (60-110°C)

Structural Elucidation

Allyl Butyrate Sample

Gas Chromatography
(GC)

HPLC
Infrared Spectroscopy (IR)

(Functional Groups)
NMR Spectroscopy

(Connectivity)
Mass Spectrometry (MS)

(Molecular Weight)

GC-MS

Identity & Purity Confirmed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allyl Butyrate
(Ingested)

Ester Hydrolysis
(e.g., in stomach)

Metabolites

Allyl Alcohol Butyric Acid

Toxicological Profile

Allyl Alcohol is a known toxicant.
Butyric acid is metabolized.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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